Cas no 6623-89-8 (2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile)

• Product Name: 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile
• CAS No: 6623-89-8
• MF: C₁₁H₅N₃O
• MW: 195.176901578903
• MDL: MFCD00175750
• CID: 1711963
• PubChem ID: 244537
• Update Time: 2025-06-11

2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-1H-indol-3-ylidene)propanedinitrile
• 2-(2-oxo-2,3-dihydro-1H-3-indolyliden)malononitrile
• 2-(1-methyl-2-oxopropyl)cyclohexanone
• CTK1H6817
• 2-(2-oxo-2,3-dihydro-1H-indolid-3-ene)malononitrile
• 2-(2-oxo-1,2-dihydro-3H-indole-3-ylidene)malononitrile
• 2-(2-oxo-1,2-dihydro-indol-3-ylidene)-malononitrile
• 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)malononitrile
• (2-oxo-1,2-dihydro-3H-indol-3-ylidine)malononitrile
• Cyclohexanone, 2-(1-methyl-2-oxopropyl)-
• (2-oxo-1,2-dihydro-3H-indol-3-ylidene)malononitrile
• 2-(2'-Oxo-1'-methylpropyl)-cyclohexanon
• AC1LBJZI
• AG-J-07177
• 2-(2-Oxoindolin-3-ylidene)malononitrile
• 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile
• Propanedinitrile, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-
• STK057179
• DTXSID30984743
• NSC61793
• SB65645
• BDBM4291
• NSC229043
• Oprea1_813847
• NSC-229043
• C11H5N3O
• EN300-31032
• F1006-0007
• 2-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)malononitrile #
• (2-Oxo-3-indolinidene)malononitrile
• AKOS000359216
• NSC55483
• Z57493510
• MFCD00175750
• Tyrphostin deriv. 22
• NSC-55483
• NSC-61793
• 6623-89-8
• G22307
• IXRCJYBQPZJHRZ-UHFFFAOYSA-N
• Oprea1_814560
• (2-oxo-1,2-dihydro-3H-indol-3-ylidene)propanedinitrile
• CHEMBL293798
• 3-(dicyanomethylene)-2-indolone

• MDL： MFCD00175750
• Inchi： 1S/C11H5N3O/c12-5-7(6-13)10-8-3-1-2-4-9(8)14-11(10)15/h1-4H,(H,14,15)
• InChI Key： IXRCJYBQPZJHRZ-UHFFFAOYSA-N
• SMILES： O=C1/C(=C(/C#N)\C#N)/C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 195.043
• Monoisotopic Mass: 195.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.644

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile

2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile (CAS No. 6623-89-8): A Comprehensive Overview

2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile, also known by its CAS number 6623-89-8, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as indolinylidenemalononitrile, is a derivative of indole and possesses a unique structure that makes it a valuable candidate for various applications, including drug discovery and materials science.

The chemical structure of 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile consists of an indole ring system conjugated with a malononitrile moiety. The presence of the nitrile groups imparts unique electronic and chemical properties to the molecule, making it highly reactive and versatile. This compound has been extensively studied for its potential biological activities, particularly in the context of enzyme inhibition and anticancer properties.

Recent research has highlighted the significance of indolinylidenemalononitrile in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in various cellular processes, including cell proliferation and survival. The ability to selectively target these kinases makes 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile a promising lead compound for the treatment of cancers and other diseases characterized by aberrant kinase activity.

In addition to its potential as a kinase inhibitor, indolinylidenemalononitrile has also shown promise in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that thin films of this compound exhibit excellent charge transport properties, making them suitable for use in organic electronic devices such as solar cells and transistors.

The synthesis of 2-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile typically involves the condensation reaction between indole and malononitrile in the presence of an acid catalyst. This straightforward synthetic route allows for easy modification of the indole ring and the malononitrile moiety, enabling chemists to explore a wide range of structural variations to optimize biological activity or material properties.

In terms of safety and handling, while CAS No. 6623-89-8 is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for indolinylidenemalononitrile are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this versatile compound. As our understanding of its biological and chemical properties deepens, it is likely that CAS No. 6623-89-8 will play an increasingly important role in both pharmaceutical development and materials science.